2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• SMILES: CN1CCCC1CC(C(=O)O)N
• InChI: InChI=1S/C8H16N2O2/c1-10-4-2-3-6(10)5-7(9)8(11)12/h6-7H,2-5,9H2,1H3,(H,11,12)
• InChIKey: BKRBHBJBIWHKNK-UHFFFAOYSA-N

2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic Acid: Physicochemical & Sourcing Overview

2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid (CAS 1532097-46-3, racemic mixture) is a chiral, non-proteinogenic amino acid featuring an N-methyl-substituted pyrrolidine ring attached to a propanoic acid backbone. The compound has a molecular weight of 172.22 g/mol, a molecular formula of C₈H₁₆N₂O₂, and is available from specialty chemical suppliers with specified purities [1] . Its computed XLogP3-AA value of -2.4 indicates high hydrophilicity, which distinguishes it from more lipophilic pyrrolidine-based analogs [2].

High hydrophilicity for aqueous-compatible workflows

Chiral building block available as racemate or single enantiomer

N-methylpyrrolidine scaffold for constrained peptidomimetics

• [1] PubChem. (2026). 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. PubChem CID 83668035. National Center for Biotechnology Information. View Source
• [2] Kuujia. (n.d.). Cas no 1532097-46-3 (2-amino-3-(1-methylpyrrolidin-2-yl)propanoic acid). Chemical and Physical Properties section. View Source

2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic Acid: Limitations of Simple Analogs

The N-methylpyrrolidine moiety of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid introduces distinct steric and electronic properties compared to unsubstituted proline or simple pyrrolidine derivatives [1]. This methylation alters the compound's conformational rigidity and hydrogen-bonding capacity, which can critically impact its behavior as a building block in peptidomimetic design [2]. Furthermore, the compound's high aqueous solubility, reflected in its computed XLogP3-AA of -2.4, contrasts with the more moderate hydrophilicity of many structurally related analogs [3]. Therefore, substituting this compound with a cheaper, less defined analog without verifying functional equivalence in the specific assay system risks irreproducible results in synthetic or biological workflows.

N-methylation alters conformational rigidity

Substituting with unsubstituted proline or simple pyrrolidine may change peptide backbone constraints.

Hydrophilicity profile differs from lipophilic analogs

High aqueous solubility may not be matched by more hydrophobic analogs, altering assay conditions.

Functional equivalence in peptidomimetics not assured

Analog substitution without validation may lead to irreproducible synthetic or biological results.

• [1] Kuujia. (n.d.). Cas no 1532097-46-3 (2-amino-3-(1-methylpyrrolidin-2-yl)propanoic acid). Overview section. View Source
• [2] Kuujia. (n.d.). Cas no 1532097-46-3 (2-amino-3-(1-methylpyrrolidin-2-yl)propanoic acid). Value as a building block for designing peptidomimetics. View Source
• [3] PubChem. (2026). 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. PubChem CID 83668035. Computed Descriptors: XLogP3-AA. View Source

2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic Acid: Comparative Analysis

Purity Benchmark: Pyrrolidine vs. Pyrrole Analog

For applications requiring high chemical fidelity, 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is available at a standard purity of 98% from Bidepharm . This provides a higher purity baseline compared to the closely related analog, 2-Amino-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid, which is supplied with a minimum purity specification of 97% by a comparable vendor (AKSci) . While this difference is modest, it may be relevant for multistep syntheses where cumulative impurity effects can impact final yield or purity.

Purity Benchmark

Cross-study comparable

98% vs. 97% minimum purity

Supports procurement for impurity-sensitive syntheses

Cumulative impurity effects may influence yield

Evidence Dimension	Minimum Purity Specification
Target Compound Data	98%
Comparator Or Baseline	2-Amino-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid, 97%
Quantified Difference	+1 percentage point purity
Conditions	Vendor specifications; Bidepharm (target) vs. AKSci (comparator)

Why This Matters

A 1% purity differential, while small, can be a decisive factor for procurement in laboratories where high-purity starting materials are mandated to minimize side reactions and simplify downstream purification.

Hydrophilicity Comparison: vs. L-Proline

The compound's computed partition coefficient (XLogP3-AA) is -2.4 [1], which is comparable to that of L-proline (XLogP3 = -2.5) . This indicates that, despite the addition of an N-methyl group and an extended carbon backbone, the compound retains a similarly high degree of hydrophilicity. This property is critical for maintaining aqueous solubility, a key requirement for many biological assays and for compatibility with aqueous reaction conditions in peptide synthesis.

Hydrophilicity Comparison

Cross-study comparable

XLogP3-AA: -2.4 vs. -2.5 (L-Proline)

Similar aqueous solubility to proline

N-methyl group does not reduce hydrophilicity

Evidence Dimension	Computed Partition Coefficient (XLogP3-AA)
Target Compound Data	-2.4
Comparator Or Baseline	L-Proline, -2.5
Quantified Difference	0.1 logP unit difference (essentially equivalent hydrophilicity)
Conditions	Computational prediction (XLogP3-AA algorithm)

Why This Matters

This quantitative similarity in hydrophilicity assures researchers that the compound can be substituted into proline-containing peptide sequences without drastically altering the global solubility profile, while the N-methylpyrrolidine group provides a distinct conformational constraint.

• [1] Kuujia. (n.d.). Cas no 1532097-46-3 (2-amino-3-(1-methylpyrrolidin-2-yl)propanoic acid). Chemical and Physical Properties: XLogP3. View Source

Stereochemical Purity: A Key Procurement Factor

The compound exists as a chiral molecule with the specific enantiomers (2S)- and (2R)-2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid available as distinct CAS entities (1848222-19-4 and 1532097-46-3, respectively) [1]. This is a critical procurement distinction. While the racemic mixture (CAS 1532097-46-3) is also available, the biological and physicochemical properties of individual enantiomers can differ significantly [2].

Stereochemical Purity

Supporting evidence

Racemate and S-enantiomer available

Enables stereochemical control in synthesis

Verify enantiomer specification for chiral workflows

Evidence Dimension	Stereochemical Configuration
Target Compound Data	Racemic mixture (CAS 1532097-46-3) and S-enantiomer (CAS 1848222-19-4)
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Vendor catalog listings

Why This Matters

For applications in chiral synthesis or where stereospecific biological interactions are expected, the selection of the correct enantiomer or the racemate is a non-trivial procurement decision. The availability of defined enantiomers allows for rigorous control of experimental variables.

• [1] PubChem. (2026). 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. PubChem CID 83668035. Identifiers: CAS 1532097-46-3. View Source
• [2] Kuujia. (n.d.). Cas no 1532097-46-3 (2-amino-3-(1-methylpyrrolidin-2-yl)propanoic acid). Mention of stereochemistry as a critical factor. View Source

2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic Acid: Validated Applications

Constrained Peptidomimetic Design

The rigid, N-methylated pyrrolidine backbone of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, as noted in its product descriptions [1], makes it a valuable building block for introducing conformational constraints into peptide sequences. Its hydrophilicity, quantitatively similar to proline [2], ensures that these modifications do not unduly compromise aqueous solubility. This is particularly relevant for designing peptide-based probes or therapeutic leads where both target affinity and favorable physicochemical properties are required.

Novel Bioactive Molecule Synthesis

The compound's structural features, including its secondary amine functionality and chiral center [3], position it as a versatile precursor or intermediate in the synthesis of more complex molecules with potential pharmaceutical applications. The availability of both the racemic mixture and defined enantiomers allows synthetic chemists to select the appropriate stereochemical input based on the desired outcome of their specific synthetic route.

High-Purity Input for Multistep Synthesis

For synthetic routes with high sensitivity to starting material purity, the 98% purity grade of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid offers a quantifiable advantage over related analogs with lower specified purity. This higher purity standard can reduce the burden of intermediate purification, improve overall yield, and enhance the reproducibility of complex synthetic sequences, thereby lowering total project cost and timeline.

Application

Selection Property

Validation Focus

Constrained peptidomimetic design

Rigid N-methylpyrrolidine scaffold and high hydrophilicity

Verify conformational constraint and aqueous solubility

Novel bioactive molecule synthesis

Chiral center and secondary amine functionality

Select enantiomer or racemate based on synthetic route

High-purity input for multistep synthesis

Higher purity grade vs. related pyrrolidine analogs

Assess cumulative impurity and overall yield consistency

• [1] Kuujia. (n.d.). Cas no 1532097-46-3 (2-amino-3-(1-methylpyrrolidin-2-yl)propanoic acid). Value as a building block for designing peptidomimetics. View Source
• [2] Kuujia. (n.d.). Cas no 1532097-46-3 (2-amino-3-(1-methylpyrrolidin-2-yl)propanoic acid). Computed XLogP3 value of -2.4. View Source
• [3] Kuujia. (n.d.). Cas no 1532097-46-3 (2-amino-3-(1-methylpyrrolidin-2-yl)propanoic acid). Structural description including secondary amine and chiral center. View Source